Cas no 2098047-39-1 (1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine)

• Product name: 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine
• CAS No: 2098047-39-1
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 4771581

1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine
• 2-(2-aminoethyl)-5-pyridin-2-ylpyrazol-3-amine
• 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H13N5/c11-4-6-15-10(12)7-9(14-15)8-3-1-2-5-13-8/h1-3,5,7H,4,6,11-12H2
• InChI Key： IXOBZYKCRMICQO-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CN=2)=N1)N)CCN

Computed Properties

• Exact Mass: 203.11709544 g/mol
• Monoisotopic Mass: 203.11709544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Molecular Weight: 203.24
• Topological Polar Surface Area: 82.8

Additional information on 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 2098047-39-1)

The compound 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 2098047-39-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyridine ring and a pyrazole core, makes it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting protein-protein interactions for disease treatment.

In recent years, the demand for heterocyclic compounds like 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine has surged due to their versatility in pharmaceutical development. This compound’s aminoethyl side chain enhances its solubility and bioavailability, critical factors in modern drug design. With the rise of precision medicine and personalized therapeutics, such molecules are being explored for their ability to interact with specific biological targets, offering fewer side effects compared to traditional drugs.

The synthesis of CAS No. 2098047-39-1 involves multi-step organic reactions, often starting from 2-aminopyridine and pyrazole derivatives. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing need for efficient and sustainable chemical processes. These methods are particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact.

One of the most frequently asked questions about 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine revolves around its biological activity. Preliminary studies suggest it may exhibit anti-inflammatory or anticancer properties, though further in vitro and in vivo studies are needed to confirm these effects. The compound’s mechanism of action is hypothesized to involve interference with cell signaling pathways, a key area of interest in cancer research and immunotherapy.

From a commercial perspective, CAS No. 2098047-39-1 is primarily available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability can vary significantly depending on purity levels and batch sizes, which is a common concern for researchers sourcing rare chemicals. The compound is typically supplied as a white to off-white powder, with storage recommendations emphasizing protection from light and moisture to ensure stability.

In the context of drug discovery, 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine represents a promising lead compound. Its modular structure allows for easy derivatization, enabling the creation of libraries for high-throughput screening (HTS). This approach is widely used in pharmaceutical R&D to identify potential drug candidates, reflecting the industry’s shift toward fragment-based drug design.

Another area of interest is the compound’s potential role in neurological disorders. Given the pyridine moiety’s ability to cross the blood-brain barrier, researchers are investigating its applicability in treating conditions like Alzheimer’s disease and Parkinson’s disease. Such studies are part of a broader effort to address the unmet medical needs in neurodegenerative diseases, a major focus of global health initiatives.

Analytical characterization of CAS No. 2098047-39-1 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s identity and purity, which are crucial for reproducible research outcomes. The growing adoption of AI-driven analytical tools has further streamlined this process, reducing the time and cost associated with quality control.

In summary, 1-(2-Aminoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 2098047-39-1) is a compound of significant scientific and commercial interest. Its structural features and potential therapeutic applications make it a valuable asset in the ongoing quest for innovative treatments. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing medicinal chemistry and drug development.